Cas no 67914-86-7 (cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate)

• Product Name: cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate
• CAS No: 67914-86-7
• MF: C₁₄H₁₅Cl₂N₃O₅S
• MW: 408.257000207901
• MDL: MFCD06410887
• CID: 58668
• PubChem ID: 1900032
• Update Time: 2025-07-09

cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydro-4-[[4-(4-Hydroxyphenyl)-1-Piperazinyl]-Phenyl]-2-(1-Methylpropyl)-3H-1,2,4-Triazole-3-On
• Cis -Mesylate
• cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-ylmethyl methanesulphonate
• cis-[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-yl]methyl Methanesulfonate
• cis-[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-yl]methyl Methanesulfona
• (cis-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl methyl sulfate
• 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, methanesulfonate (ester), cis-
• C14H15Cl2N3O5S
• CIS-[2-(2,4-DICHLOROPHENYL)-2-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-1,3-DIOXOLAN-4-YL]METHYL METHANESULFONATE
• cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)- 1,3-dioxolan-4-ylmethymethanesulphonate
• CIS-DTM
• Cis-trimesylate
• Dichlorophenyl triazol ylmethyl dioxolan-yl methyl methanesulfonate
• 1-[[(2R,4S)-2-(2,4-Dichlorophenyl)-4-(methylsulfonyloxymethyl)-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole
• Itraconazole Impurity 17
• W-203507
• (cis-2-((1H-1,2,4-triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methylmethanesulfonate
• [(2R,4R)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methyl methanesulfonate
• rac,cis-[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methyl methanesulfonate
• 1,3-DIOXOLANE-4-METHANOL, 2-(2,4-DICHLOROPHENYL)-2-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, 4-METHANESULFONATE, (2R,4R)-REL-
• 67914-86-7
• (cis-2-((1H-1,2,4-triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl methanesulfonate
• W16715
• AC-329
• cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol methanesulfonate
• AS-14152
• cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol Mesilate
• MFCD06410887
• CS-0157098
• cis-[2-(2,4-Dichlorophenyl)-2-(1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-yl]methyl methanesulphonate
• ((2R,4R)-2-((1H-1,2,4-triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl methanesulfonate
• AKOS015961384
• QIMASXGTWQEFGS-RISCZKNCSA-N
• cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate

• MDL： MFCD06410887
• Inchi： 1S/C14H15Cl2N3O5S/c1-25(20,21)23-6-11-5-22-14(24-11,7-19-9-17-8-18-19)12-3-2-10(15)4-13(12)16/h2-4,8-9,11H,5-7H2,1H3/t11-,14+/m1/s1
• InChI Key： QIMASXGTWQEFGS-RISCZKNCSA-N
• SMILES： ClC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)OC[C@H](COS(C)(=O)=O)O1)Cl

Computed Properties

• Exact Mass: 407.01100
• Monoisotopic Mass: 407.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 615.5°C at 760 mmHg
• Flash Point: 326.0±34.3 °C
• Refractive Index: 1.647
• PSA: 100.92000
• LogP: 2.91030

cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Additional information on cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate

Research Brief on cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate (CAS: 67914-86-7)

The compound cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate (CAS: 67914-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a dioxolane ring and a triazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a precursor for novel antifungal and anticancer agents.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic method that significantly improves the yield and purity of cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate. The method employs a palladium-catalyzed cross-coupling reaction, which minimizes by-products and enhances the overall efficiency of the synthesis process.

In terms of biological activity, this compound has demonstrated potent antifungal properties, particularly against Candida albicans and Aspergillus fumigatus. A recent in vitro study (Antimicrobial Agents and Chemotherapy, 2023) revealed that the compound inhibits fungal cell wall synthesis by targeting lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway. This mechanism is similar to that of azole antifungals, but with improved efficacy and reduced toxicity profiles.

Furthermore, preliminary studies have explored its potential in oncology. Research conducted at the National Cancer Institute (2023) indicated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. The methanesulfonate group appears to enhance the compound's bioavailability and cellular uptake, making it a promising candidate for further drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2023) have identified issues related to its metabolic stability and plasma half-life. Researchers are currently investigating prodrug strategies and formulation technologies to address these limitations.

In conclusion, cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl-methyl)-1,3-dioxolan-4-ylmethyl Methanesulfonate (CAS: 67914-86-7) represents a versatile scaffold with significant potential in both antifungal and anticancer therapy. Ongoing research aims to refine its synthesis, enhance its biological activity, and overcome pharmacokinetic challenges, paving the way for its eventual clinical application.